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Compound of Interest

Compound Name: Diazoline

Cat. No.: B1670410 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount for both personal safety and environmental

responsibility. Diazoline, also known as Mebhydrolin napadisylate, is an antihistamine that

requires careful management in a laboratory setting. This guide provides comprehensive

procedural guidance on personal protective equipment (PPE), handling protocols, and disposal

plans to ensure safe and compliant laboratory operations.

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against potential exposure to Diazoline. The

following table summarizes the recommended PPE for handling this compound.
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PPE Category Item Specifications

Eye/Face Protection Safety Goggles

Tightly fitting with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1]

Skin Protection Gloves

Chemical-impermeable gloves.

Butyl rubber gloves are a

suitable option. Gloves must

be inspected prior to use.[1][2]

Gown/Clothing

Fire/flame resistant and

impervious clothing. A

disposable gown made of lint-

free, low-permeability fabric

with a solid front, long sleeves,

and tight-fitting cuffs is

recommended.

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, a

full-face respirator is

recommended.[1]

Chemical and Physical Properties
Understanding the physical and chemical properties of Diazoline is crucial for safe handling

and storage.
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Property
Mebhydrolin napadisylate
(Diazoline)

Mepyramine maleate

Appearance
White or almost white

crystalline solid.[3]
White crystalline powder.

Molecular Formula C₄₈H₄₈N₄O₆S₂[4] C₁₇H₂₃N₃O • C₄H₄O₄[5]

Molecular Weight 841.05 g/mol [4] 401.5 g/mol [5]

Melting Point 274 °C[2] 101-103°C[6]

Boiling Point 457.3°C at 760 mmHg[1] Not available

Flash Point 230.4°C[1] Not applicable

Solubility
DMSO (Slightly, Heated),

Methanol (Slightly, Heated).[1]

Water (100 mM), DMSO (100

mM), Ethanol (20 mg/ml), DMF

(25 mg/ml), PBS (pH 7.2) (10

mg/ml).[5][7]

Occupational Exposure Limit

Tentative Safe Exposure Level

(TSEL) in occupational air: 1.0

mg/m³.[8]

Not established.

Experimental Protocol for Handling Diazoline
This protocol outlines the step-by-step procedure for safely handling Diazoline in a research

laboratory.

1. Preparation and Pre-handling:

Ensure the work area is a well-ventilated space, preferably within a chemical fume hood.
Assemble all necessary materials: Diazoline powder, appropriate solvents, glassware,
weighing scale, and waste containers.
Don all required PPE as specified in the table above.

2. Weighing and Solution Preparation:

To avoid generating dust, handle the solid form of Diazoline with care. Use a spatula for
transferring the powder.
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Weigh the desired amount of Diazoline on an analytical balance within a fume hood.
To prepare a stock solution, slowly add the solvent to the weighed Diazoline powder in a
suitable container (e.g., a beaker or flask).
If necessary, use sonication or gentle heating to aid dissolution, depending on the solvent.[1]
For aqueous solutions of mepyramine maleate, dissolve the crystalline solid directly in
aqueous buffers. It is recommended not to store aqueous solutions for more than one day.[9]

3. Handling and Experimentation:

All procedures involving Diazoline should be carried out within a fume hood to minimize
inhalation exposure.
Avoid direct contact with skin and eyes.[1]
Use non-sparking tools to prevent fire hazards.[1]

4. Post-experiment and Decontamination:

Decontaminate all surfaces and equipment that came into contact with Diazoline. Scrubbing
with alcohol can be an effective decontamination method.[10]
Wash hands thoroughly with soap and water after handling is complete and before leaving
the laboratory.

Operational and Disposal Plans
Proper disposal of Diazoline and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Classification: Diazoline is toxic to aquatic life with long-lasting effects. Therefore, it

should be treated as hazardous waste.[1]

Disposal Procedure:

Solid Waste: Collect waste Diazoline powder and any contaminated disposable materials

(e.g., gloves, weighing paper) in a designated, labeled hazardous waste container.

Liquid Waste: Collect unused solutions containing Diazoline in a separate, labeled

hazardous waste container. Do not discharge to sewer systems.[1]
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Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste. Puncture containers to prevent reuse before

disposal.

Licensed Disposal: All waste must be disposed of through a licensed chemical destruction

plant or by controlled incineration with flue gas scrubbing.[1]

Below is a diagram illustrating the workflow for handling Diazoline safely.

Diazoline Handling Workflow

The following diagram outlines the logical steps for the proper disposal of Diazoline waste.

Waste Collection

Container Management

Final Disposal

Collect Solid Waste in Labeled Container

Transfer to Licensed Hazardous Waste Facility

Collect Liquid Waste in Labeled Container

Triple-Rinse Empty Containers

Collect Rinsate as Hazardous Waste Puncture and Dispose of Container

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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